Cas no 2223005-48-7 (3-Methyl-1-(oxan-2-yl)-1H-pyrazole-4-boronic acid pinacol ester)

• Product Name: 3-Methyl-1-(oxan-2-yl)-1H-pyrazole-4-boronic acid pinacol ester
• CAS No: 2223005-48-7
• MF: C₁₅H₂₅BN₂O₃
• MW: 292.181604146957
• CID: 6822390
• PubChem ID: 133551864
• Update Time: 2025-04-03

3-Methyl-1-(oxan-2-yl)-1H-pyrazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(oxan-2-yl)-1H-pyrazole-4-boronic acid pinacol ester
• 2223005-48-7
• CS-30100

• Inchi： 1S/C15H25BN2O3/c1-11-12(16-20-14(2,3)15(4,5)21-16)10-18(17-11)13-8-6-7-9-19-13/h10,13H,6-9H2,1-5H3
• InChI Key： CTCALSSMYFXZIO-UHFFFAOYSA-N
• SMILES： O1B(C2C(C)=NN(C=2)C2CCCCO2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 292.1958228Da
• Monoisotopic Mass: 292.1958228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų